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CAS No.: 164646-07-5
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The cyclohexane ring, a foundational scaffold in medicinal chemistry, offers a versatile and
conformationally rich template for the design of novel therapeutics. When functionalized with
both an aminomethyl and a hydroxyl group, it gives rise to a class of compounds with
significant potential as building blocks and pharmacophores. This guide provides an in-depth
technical exploration of two key isomers: 4-(Aminomethyl)cyclohexan-1-ol and 1-
(Aminomethyl)cyclohexan-1-ol, highlighting their synthesis, properties, and applications for
researchers, scientists, and drug development professionals. A clear understanding of the
distinct characteristics imparted by the substitution pattern is crucial for their effective utilization
in research and development.

Isomeric Distinction: 4- vs. 1-Substituted Scaffolds

The seemingly subtle difference in the placement of the aminomethyl and hydroxyl groups on
the cyclohexane ring—at positions 1 and 4 versus both at position 1—results in molecules with
distinct three-dimensional shapes, polarities, and chemical reactivities. This guide will address
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each of these important isomers in separate, dedicated sections to ensure clarity and provide
detailed, actionable information for laboratory applications.

Part 1: 4-(Aminomethyl)cyclohexan-1-ol

This isomer, particularly in its trans configuration, is a well-established intermediate in the
synthesis of important pharmaceutical agents.[1] Its 1,4-disubstituted pattern allows for a
relatively rigid and defined spatial arrangement of its functional groups, a desirable feature in
rational drug design.

CAS Number, Synonyms, and Identifiers
e CAS Number: 164646-07-5[1]

» Synonyms: 4-(Aminomethyl)cyclohexanol, Cyclohexanol, 4-(aminomethyl)-
e Molecular Formula: C7H1sNO[1]

e Molecular Weight: 129.20 g/mol [1]

Physicochemical and Spectroscopic Properties

The properties of 4-(Aminomethyl)cyclohexan-1-ol are influenced by its ability to form both
intra- and intermolecular hydrogen bonds. The cis and trans isomers exhibit different physical
properties due to their distinct spatial arrangements. The trans isomer, with both functional
groups in equatorial positions in the favored chair conformation, is generally more stable.[1]
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Property Value Source(s)
Appearance White solid

Boiling Point 226.4 + 13.0 °C (Predicted)

Density 1.007 + 0.06 g/cm? (Predicted)

pKa 15.21 + 0.40 (Predicted)

2-8°C, under inert atmosphere,
Storage Temperature ) [1]
protected from light

Broad O-H stretch (3200-3600
cm~1), N-H stretch (doublet in

IR Spectroscopy the same region), C-H stretch [1]
(2850-2950 cm™1), C-O stretch
(1000-1200 cm~1)

Synthesis and Mechanism

A common synthetic route to access both cis- and trans-4-aminocyclohexanol involves the
reduction and amination of 1,4-cyclohexanedione. This can be achieved through a one-pot
enzymatic cascade, which offers high stereoselectivity. The process utilizes a keto reductase
(KRED) to selectively reduce one ketone to a hydroxyl group, followed by a
stereocomplementary amine transaminase (ATA) to convert the remaining ketone to an amine.

( \ Keto Re,\(‘izg(aps)eH(KRED) =( \ Amine ';rr:?:eag?;‘)sf (ATA) =( )
J N J N
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Caption: Enzymatic cascade for the synthesis of 4-aminocyclohexanol.

Experimental Protocol: Enzymatic Synthesis of cis- and
trans-4-Aminocyclohexanol

This protocol is based on the one-pot synthesis methodology described by Sviatenko et al.[2]
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e Reaction Setup: In a suitable reaction vessel, prepare a solution of 1,4-cyclohexanedione
(50 mM) in 50 mM sodium phosphate buffer (pH 7.0).

o Cofactor and Cosubstrate Addition: Add NAD(P)H (1.0 mM) as the cofactor for the keto
reductase and isopropanol (100 mM) as a cosubstrate for cofactor regeneration.

o Enzyme Addition: Add the selected keto reductase (e.g., LK-KRED) to the reaction mixture.
The enzyme concentration should be optimized based on its activity.

o First Enzymatic Step: Incubate the mixture at 30°C with agitation (e.g., 700 rpm) for 12 hours
to facilitate the reduction of one ketone group to form 4-hydroxycyclohexanone.

o Second Enzyme and Amine Donor Addition: After the first step is complete (monitored by GC
or HPLC), add the chosen stereocomplementary amine transaminase (e.g., ATA-3FCR-4M
for the cis-isomer) and an amine donor (e.g., isopropylamine).

e Second Enzymatic Step: Continue the incubation under the same conditions until the
transamination is complete.

o Work-up and Purification: The product can be isolated and purified using standard
techniques such as extraction and column chromatography.

Applications in Research and Drug Development

The primary application of trans-4-(Aminomethyl)cyclohexan-1-ol is as a key building block
for the mucolytic agent Ambroxol.[1] The cyclohexane scaffold provides a rigid framework that
correctly orients the functional groups for interaction with its biological target. Derivatives of 4-
aminocyclohexanol have also been investigated for their potential as analgesics and for the
treatment of Gaucher disease.[1] The bifunctional nature of this molecule makes it a valuable
starting material for the synthesis of compound libraries for screening in various disease
models.

Safety and Handling

4-(Aminomethyl)cyclohexan-1-ol is classified as harmful if swallowed and may cause skin,
eye, and respiratory irritation.[3] Appropriate personal protective equipment (PPE), including
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gloves, safety glasses, and a lab coat, should be worn when handling this compound. It should
be stored in a cool, dark place under an inert atmosphere to maintain its stability.[1]

Part 2: 1-(Aminomethyl)cyclohexan-1-ol

In this isomer, both the aminomethyl and hydroxyl groups are attached to the same carbon
atom of the cyclohexane ring. This geminal substitution pattern results in a different set of
physicochemical properties and potential applications compared to its 1,4-disubstituted
counterpart.

CAS Number, Synonyms, and Identifiers
« CAS Number: 4000-72-0[4][5]

» Synonyms: 1-(Aminomethyl)cyclohexanol, [(1-Hydroxycyclohexyl)methyllamine, 1-
(Aminomethyl)-1-cyclohexanol[5]

e Molecular Formula: C7H1sNO[4][6]

e Molecular Weight: 129.20 g/mol [4][6]

hvsicochemical and < . :

Property Value Source(s)

Colorless to pale yellow liquid

Appearance or solid [5]
Melting Point 122-123 °C [6]
Boiling Point 120-128 °C (18 Torr) [6]
Density 1.020 + 0.06 g/cm3 (Predicted) [6]
pKa 12.99 + 0.20 (Predicted) [6]

Room temperature, in a dark
Storage Temperature place under an inert [6]

atmosphere
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Synthesis and Mechanism

A plausible and efficient synthesis of 1-(Aminomethyl)cyclohexan-1-ol starts from
cyclohexanone. The first step involves a Strecker-type synthesis to introduce a cyanomethyl
group, followed by the addition of the hydroxyl group and subsequent reduction of the nitrile to
the primary amine.

( lZKIC-iTSgZO N ) LiAlH4 or Hz/Catalyst > ( )

Click to download full resolution via product page

Caption: Synthesis route for 1-(Aminomethyl)cyclohexan-1-ol.

Experimental Protocol: Synthesis of 1-
(Aminomethyl)cyclohexan-1-ol

This protocol is a representative procedure based on established organic chemistry principles.

e Cyanohydrin Formation: In a flask equipped with a stirrer and cooled in an ice bath, a
solution of potassium cyanide in water is slowly added to cyclohexanone. The reaction is
then acidified to generate the cyanohydrin.

o Work-up: The reaction mixture is extracted with a suitable organic solvent (e.g., diethyl
ether), and the organic layer is washed and dried.

 Nitrile Reduction: The isolated 1-cyanocyclohexanol is dissolved in an anhydrous solvent
(e.g., THF) and slowly added to a suspension of a reducing agent like lithium aluminum
hydride (LiAIH4) under an inert atmosphere. Alternatively, catalytic hydrogenation can be
employed.

e Quenching and Isolation: The reaction is carefully quenched with water and a sodium
hydroxide solution. The resulting solid is filtered off, and the filtrate is dried and concentrated
to yield 1-(Aminomethyl)cyclohexan-1-ol.
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« Purification: The crude product can be purified by distillation under reduced pressure or by
recrystallization.

Applications in Research and Drug Development

1-(Aminomethyl)cyclohexan-1-ol serves as a versatile building block in the synthesis of various
pharmaceutical compounds.[5] One vendor note suggests that it is a ligand for the
benzodiazepine receptor and exhibits neuroprotective, anticonvulsant, hypoglycemic, and anti-
inflammatory activities.[5] Its derivatives are also precursors to Gabapentin, an anticonvulsant
and analgesic drug. The unique geminal substitution allows for the creation of spirocyclic
systems or for the introduction of a constrained aminomethyl alcohol pharmacophore into larger
molecules.

Safety and Handling

1-(Aminomethyl)cyclohexan-1-ol is harmful if swallowed and causes serious eye damage.[4] It
is essential to use appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat. Work should be conducted in a well-ventilated fume hood.

Comparative Summary
4-

Feature

(Aminomethyl)cyclohexan-
1-ol (CAS 164646-07-5)

1-
(Aminomethyl)cyclohexan-
1-ol (CAS 4000-72-0)

Substitution Pattern

1,4-disubstituted

1,1-(geminal) disubstituted

Key Isomerism

cis/trans

N/A (achiral)

Primary Application

Intermediate for Ambroxol

Building block for various
pharmaceuticals, precursor to

Gabapentin

Synthesis Starting Material

1,4-Cyclohexanedione

Cyclohexanone

Reported Activities

Analgesic potential, treatment
of Gaucher disease

(derivatives)

Neuroprotective,
anticonvulsant, hypoglycemic,

anti-inflammatory (reported)
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Conclusion

4-(Aminomethyl)cyclohexan-1-ol and 1-(Aminomethyl)cyclohexan-1-ol are valuable chemical
entities with distinct properties and applications rooted in their isomeric differences. A thorough
understanding of their respective synthesis routes, physicochemical characteristics, and safety
profiles, as detailed in this guide, is paramount for their successful application in research and
drug development. The choice between these isomers will be dictated by the specific structural
and functional requirements of the target molecule, with the 1,4-isomer providing a more rigid
scaffold and the 1,1-isomer offering a compact, geminally substituted motif.

References

¢ PubChem. (n.d.). 1-(Aminomethyl)cyclohexan-1-ol. National Center for Biotechnology
Information. Retrieved from [Link]

e Sviatenko, O., Rios-Lombardia, N., Moris, F., Gonzalez-Sabin, J., Manideep, K. V.,
Merdivan, S., ... & H6hne, M. (2020). One-pot Synthesis of 4-Aminocyclohexanol Isomers by
Combining a Keto Reductase and an Amine Transaminase.

e ChemSynthesis. (2025, May 20). 1-(aminomethyl)cyclohexanol - 4000-72-0, C7H15NO,
density, melting point, boiling point, structural formula, synthesis. Retrieved from [Link]

Sources

1. 4-(Aminomethyl)cyclohexan-1-ol|CAS 164646-07-5 [benchchem.com]

2. researchgate.net [researchgate.net]

3. Trans-4-amino-1-methyl-cyclohexanol | C7H15NO | CID 18331273 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 1-(Aminomethyl)cyclohexan-1-ol | C7H15NO | CID 77614 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. CAS 4000-72-0: 1-(Aminomethyl)cyclohexanol | CymitQuimica [cymitquimica.com]

6. 1-(aminomethyl)cyclohexan-1-ol | 4000-72-0 [chemicalbook.com]

To cite this document: BenchChem. [Navigating the Structural Landscape of Aminomethyl
Cyclohexanols: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF].

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b176252/docs?utm_src=pdf-body#navigating-the-structural-landscape-of-aminomethyl-cyclohexanols-a-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/77614
https://www.chemsynthesis.com/base/chemical-structure-4000-72-0.html
https://www.benchchem.com/product/b176252
https://www.researchgate.net/publication/334742523_One-pot_Synthesis_of_4-Aminocyclohexanol_Isomers_by_Combining_a_Keto_Reductase_and_an_Amine_Transaminase
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/Trans-4-amino-1-methyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclohexan-1-ol
https://cymitquimica.com/cas/4000-72-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9904037.htm
https://www.benchchem.com/product/b176252/docs#navigating-the-structural-landscape-of-aminomethyl-cyclohexanols-a-technical-guide-for-researchers
https://www.benchchem.com/product/b176252/docs#navigating-the-structural-landscape-of-aminomethyl-cyclohexanols-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b176252/docs#navigating-the-structural-
landscape-of-aminomethyl-cyclohexanols-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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